Cas no 1807060-38-3 (2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
-
- Inchi: 1S/C6H5ClF2N2O3S/c7-5-4(15(10,13)14)3(12)2(1-11-5)6(8)9/h1,6H,(H,11,12)(H2,10,13,14)
- InChI Key: YDNWDIYDKBZZGJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(C(F)F)=CN1)=O)S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 463
- XLogP3: 0.9
- Topological Polar Surface Area: 97.6
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053452-250mg |
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1807060-38-3 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029053452-500mg |
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1807060-38-3 | 97% | 500mg |
$1,727.80 | 2022-03-31 | |
| Alichem | A029053452-1g |
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1807060-38-3 | 97% | 1g |
$2,920.40 | 2022-03-31 |
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
Professional Introduction to 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1807060-38-3)
2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1807060-38-3, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring, contribute to its unique chemical properties and potential therapeutic applications.
The synthesis and characterization of 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.
In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential drug candidates. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide makes it an attractive candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro and difluoromethyl groups provide reactive sites for further chemical modifications, allowing researchers to explore various structural analogs. These modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties such as solubility and bioavailability.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and improve drug stability. The presence of a difluoromethyl group in 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity in several drug candidates. This feature makes it a valuable building block for the development of next-generation therapeutics.
The hydroxyl group on the pyridine ring also plays a crucial role in determining the compound's reactivity and biological interactions. Hydroxyl-containing heterocycles are frequently found in biologically active molecules due to their ability to form hydrogen bonds with biological targets. This property can be leveraged to improve drug-receptor binding affinity and selectivity.
In addition to its synthetic utility, 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has shown promise in preclinical studies as a lead compound for various therapeutic applications. Researchers are exploring its potential in treating inflammatory diseases, where sulfonamides have demonstrated significant efficacy. The unique combination of functional groups suggests that this compound may exhibit dual functionality, targeting multiple disease pathways simultaneously.
The sulfonamide moiety is particularly interesting from a mechanistic standpoint. Sulfonamides often act by inhibiting enzyme activity through covalent binding or by competing with natural substrates for active sites. The structural features of 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide suggest that it could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.
The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can help predict how 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's pharmacological properties before costly laboratory trials are conducted.
The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide exemplifies this collaborative approach, as it bridges synthetic chemistry with biological evaluation.
In conclusion, 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis, characterization, and ongoing investigation into its biological activities underscore the importance of sulfonamide derivatives in modern drug discovery. As research continues to uncover new ways to utilize this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.
1807060-38-3 (2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)